Isotopic Mass Shift vs. Unlabeled Impurity B
The compound incorporates five deuterium atoms (D5) on the dihydroxypropoxy side chain, resulting in a mass shift of +5.03 Da relative to the unlabeled impurity (m/z 225.24 → m/z 230.27) . In comparison, the unlabeled Des(isopropylamino) Atenolol Diol (C11H15NO4) exhibits no mass offset, making it indistinguishable from the analyte in MS detection . This mass difference ensures baseline separation in the mass spectrometer, eliminating cross-talk between the analyte and internal standard channels .
| Evidence Dimension | Molecular Weight and Isotopic Mass Shift |
|---|---|
| Target Compound Data | 230.27 g/mol; +5.03 Da shift |
| Comparator Or Baseline | Unlabeled Des(isopropylamino) Atenolol Diol: 225.24 g/mol; 0 Da shift |
| Quantified Difference | +5 Da isotopic shift enables distinct MS detection |
| Conditions | Calculated from molecular formulas: C11H10D5NO4 vs C11H15NO4 |
Why This Matters
A 5 Da mass difference is sufficient to prevent isotopic overlap in quadrupole mass analyzers, enabling accurate internal standardization without spectral interference.
